Cas no 496011-80-4 ((2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 496011-80-4
• MF: C₂₅H₂₀FNO₅
• MW: 433.42841053009
• CID: 6558787
• Update Time: 2025-06-09

(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
• 2-Propen-1-one, 2-(2-benzoxazolyl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C25H20FNO5/c1-29-21-13-16(14-22(30-2)24(21)31-3)23(28)18(12-15-8-10-17(26)11-9-15)25-27-19-6-4-5-7-20(19)32-25/h4-14H,1-3H3
• InChI Key： YFCXOURGOFDMKA-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=C(OC)C(OC)=C1)(=O)C(C1=NC2=CC=CC=C2O1)=CC1=CC=C(F)C=C1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 601.8±65.0 °C(Predicted)
• pka: 0.63±0.10(Predicted)

Additional information on (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Research Briefing on (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS: 496011-80-4)

In recent years, the compound (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS: 496011-80-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound belongs to the class of chalcone derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the benzoxazole moiety and the fluorophenyl group in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug development. Recent studies have explored its potential as a kinase inhibitor, particularly in the context of cancer therapy.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The researchers used molecular docking and kinetic assays to elucidate the binding mode of the compound to CDK2 and CDK6, revealing a high affinity interaction with the ATP-binding pocket of these kinases. This finding suggests its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, recent research has also highlighted the compound's anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the inhibition of the NF-κB signaling pathway, further underscoring the compound's multifaceted pharmacological profile.

Another area of interest is the compound's potential as an antimicrobial agent. A 2023 study in the European Journal of Medicinal Chemistry investigated its activity against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The results indicated moderate to strong antimicrobial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The researchers proposed that the compound's mechanism of action involves disruption of microbial cell membranes and inhibition of essential enzymes.

Despite these promising findings, challenges remain in the development of (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's diverse biological activities and unique chemical structure make it a valuable subject for ongoing research in the field of chemical biology and drug discovery.

In conclusion, (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS: 496011-80-4) represents a promising scaffold for the development of novel therapeutic agents targeting cancer, inflammation, and microbial infections. Future studies should focus on elucidating its pharmacokinetic properties and optimizing its structure to enhance efficacy and reduce toxicity. The continued exploration of this compound holds great potential for advancing our understanding of its biological mechanisms and translating these findings into clinical applications.